Cas no 773132-16-4 (3-(2-chloro-6-methylphenyl)prop-2-enoic acid)

• Product Name: 3-(2-chloro-6-methylphenyl)prop-2-enoic acid
• CAS No: 773132-16-4
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD06205723
• CID: 1783826
• PubChem ID: 55255492
• Update Time: 2025-04-21

3-(2-chloro-6-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chloro-6-methyl-phenyl)prop-2-enoic acid
• (E)-3-(2-chloro-6-methylphenyl)acrylic acid
• 3-(2-chloro-6-methylphenyl)prop-2-enoic acid
• AKOS006293752
• EN300-1968142
• 773132-16-4
• 2-Chloro-6-methylcinnamic acid
• A1-59135

• MDL： MFCD06205723
• Inchi： 1S/C10H9ClO2/c1-7-3-2-4-9(11)8(7)5-6-10(12)13/h2-6H,1H3,(H,12,13)/b6-5+
• InChI Key： BOVCNVUONZTPHO-AATRIKPKSA-N
• SMILES： ClC1=CC=CC(C)=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids